3-(1-Benzothiophen-3-yl)propan-1-ol

• Molecular Formula: C11H12OS
• Molecular Weight: 192.28 g/mol
• IUPAC Name: 3-(1-benzothiophen-3-yl)propan-1-ol
• InChI: InChI=1S/C11H12OS/c12-7-3-4-9-8-13-11-6-2-1-5-10(9)11/h1-2,5-6,8,12H,3-4,7H2
• InChI Key: AYRBIPOXLKKURV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)CCCO

Description

3-(1-Benzothiophen-3-yl)propan-1-ol is a heterocyclic organic compound featuring a benzothiophene core linked to a propanol chain. This compound is of interest in medicinal chemistry and materials science due to its structural versatility. However, the provided evidence lacks specific data on its synthesis, physicochemical properties, or direct applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-(1-Benzothiophen-3-yl)propan-1-ol with structurally related compounds identified in the evidence, focusing on molecular features, functional groups, and pharmacological implications.

Structural and Functional Group Analysis

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Pharmacological Activity	Reference ID
3-(1-Benzothiophen-3-yl)propan-1-ol	C₁₁H₁₂OS	Not provided	Benzothiophene, primary alcohol	Not specified in evidence	-
3-[(1-Benzothiophen-3-ylmethyl)amino]propan-1-ol	C₁₂H₁₅NOS	221.32	Benzothiophene, secondary amine, alcohol	No activity reported
H-β-(3-Benzothienyl)-D-Ala-OH	Not provided	Not provided	Benzothiophene, amino acid (D-alanine)	Potential peptide-based applications
Emixustat Hydrochloride	C₁₆H₂₄ClNO₂	309.82 (HCl salt)	Benzothiophene derivative, cyclohexylmethoxy, amino alcohol	Treatment of dry AMD
3-(1H-Benzotriazol-1-yl)-1-(3-methoxyphenyl)propan-1-one	C₁₆H₁₅N₃O₂	281.31	Benzotriazole, ketone, methoxy	Crystallography applications
3-Phenylpropyl benzoate	C₁₆H₁₆O₂	240.30	Benzene, ester	No activity reported

Key Findings and Implications

Impact of Functional Groups: The hydroxyl group in 3-(1-Benzothiophen-3-yl)propan-1-ol enhances hydrophilicity compared to the ester group in 3-phenylpropyl benzoate . This difference may influence solubility and bioavailability.

Pharmacological Relevance: Emixustat Hydrochloride demonstrates that benzothiophene-propanol derivatives can be optimized for therapeutic use. Its cyclohexylmethoxy and amino alcohol groups are critical for targeting retinal diseases . The absence of pharmacological data for the target compound contrasts with Emixustat, highlighting the importance of substituent modifications.

Crystallographic and Analytical Applications :

• The benzotriazole derivative () was structurally resolved using SHELX software, a common tool in crystallography . Similar methods could apply to the target compound if crystallized.